Cas no 1164451-60-8 ((2E)-N-(3,5-dimethylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(3,5-dimethylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• CAS No: 1164451-60-8
• MF: C₁₅H₁₄N₂O₃S
• MW: 302.348262310028
• CID: 5840318
• PubChem ID: 6379206
• Update Time: 2025-06-08

(2E)-N-(3,5-dimethylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(3,5-dimethylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• SMR000235997
• 1164451-60-8
• cid_6379206
• F0447-0115
• (E)-N-(3,5-dimethylphenyl)-3-(5-nitrothiophen-2-yl)acrylamide
• (E)-N-(3,5-dimethylphenyl)-3-(5-nitro-2-thienyl)acrylamide
• MLS000722301
• (E)-N-(3,5-dimethylphenyl)-3-(5-nitro-2-thiophenyl)-2-propenamide
• HMS2560F22
• AKOS016624266
• CHEMBL1546996
• (E)-N-(3,5-dimethylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• BDBM59520
• CHEBI:108479

• Inchi： 1S/C15H14N2O3S/c1-10-7-11(2)9-12(8-10)16-14(18)5-3-13-4-6-15(21-13)17(19)20/h3-9H,1-2H3,(H,16,18)/b5-3+
• InChI Key： IAIBLICIGSHEOL-HWKANZROSA-N
• SMILES： S1C(=CC=C1/C=C/C(NC1C=C(C)C=C(C)C=1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 302.07251349g/mol
• Monoisotopic Mass: 302.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 103Ų

Additional information on (2E)-N-(3,5-dimethylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide

Comprehensive Overview of (2E)-N-(3,5-dimethylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide (CAS No. 1164451-60-8)

The compound (2E)-N-(3,5-dimethylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide (CAS No. 1164451-60-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This nitrothiophene-based derivative exhibits a conjugated prop-2-enamide backbone, which is often associated with bioactive properties. Researchers are particularly interested in its electron-withdrawing nitro group and the 3,5-dimethylphenyl moiety, which may influence its binding affinity to biological targets.

In recent years, the demand for heterocyclic compounds like (2E)-N-(3,5-dimethylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide has surged, driven by their versatility in drug discovery and material science. The compound's CAS No. 1164451-60-8 is frequently searched in academic databases, reflecting its relevance in studies involving enzyme inhibition and structure-activity relationships (SAR). Its thiophene ring is a key scaffold in medicinal chemistry, often linked to anti-inflammatory and antimicrobial activities.

One of the trending topics in organic synthesis is the optimization of E/Z isomerism in α,β-unsaturated amides, which directly applies to this compound. The (2E)-configuration of (2E)-N-(3,5-dimethylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide is critical for its stability and reactivity. Computational chemistry tools, such as density functional theory (DFT), are increasingly used to predict its electronic properties and interactions with biological macromolecules.

From an industrial perspective, the scalability of synthesizing CAS No. 1164451-60-8 is a common query among chemists. Green chemistry principles, including catalyst-free reactions and solvent-free conditions, are being explored to improve the yield and sustainability of its production. The compound’s nitro group also opens avenues for further functionalization, making it a valuable intermediate in multi-step syntheses.

In the context of drug design, the 3,5-dimethylphenyl group in (2E)-N-(3,5-dimethylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide is hypothesized to enhance lipophilicity, potentially improving membrane permeability. This aligns with current research trends focusing on bioavailability enhancement and targeted delivery systems. Additionally, its thiophene-2-yl core is a hotspot for derivatization, as seen in FDA-approved drugs like ticlopidine and tenoxicam.

Analytical characterization of CAS No. 1164451-60-8 typically involves advanced techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s purity and stereochemistry, which are essential for reproducibility in research. The nitrothiophene moiety’s UV-Vis absorption properties also make it a candidate for photophysical studies.

As the scientific community shifts toward AI-driven molecular modeling, compounds like (2E)-N-(3,5-dimethylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide are being screened virtually for novel applications. Its CAS No. 1164451-60-8 is often referenced in cheminformatics databases, highlighting its role in virtual high-throughput screening (vHTS). This aligns with the growing interest in computational drug discovery and fragment-based drug design.

In summary, (2E)-N-(3,5-dimethylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide represents a multifaceted compound with broad implications in chemistry and biology. Its CAS No. 1164451-60-8 serves as a gateway for exploring structure-property relationships and innovative synthetic routes. Future research may uncover its potential in personalized medicine or smart materials, solidifying its importance in modern science.